Cas no 1564712-40-8 (1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one)

• Product Name: 1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one
• CAS No: 1564712-40-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5452606
• PubChem ID: 104023399
• Update Time: 2025-10-17

1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-tetrahydro-1,5-benzoxazepin-5-yl)prop-2-en-1-one
• 1-(3,4-Dihydro-2H-1,5-benzoxazepin-5-yl)prop-2-en-1-one
• AKOS034052654
• 1564712-40-8
• Z1633038871
• EN300-5277829
• 1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one

• Inchi： 1S/C12H13NO2/c1-2-12(14)13-8-5-9-15-11-7-4-3-6-10(11)13/h2-4,6-7H,1,5,8-9H2
• InChI Key： BIVYUWASFZPEQM-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2OCCC1)(=O)C=C

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one

Compound CAS No. 1564712-40-8: 1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one

The compound with CAS No. 1564712-40-8, known as 1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are heterocyclic compounds with a fused benzene ring and an oxazepine ring. The presence of the propenone group further adds to its structural complexity and potential biological activity.

Recent studies have highlighted the importance of benzoxazepines in drug discovery, particularly due to their potential as antidepressants, anxiolytics, and agents for treating neurodegenerative diseases. The unique structure of this compound allows for a wide range of interactions with biological targets, making it a promising candidate for further research.

The synthesis of 1-(3,4-Dihydro-1,5-benzoxazepin-5(2H)-yl)-2-propen-1-one involves a multi-step process that typically begins with the preparation of the benzoxazepine core. This is followed by the introduction of the propenone group through methods such as alkylation or acylation. The optimization of these steps has been a focus of recent research, with scientists exploring more efficient and environmentally friendly synthetic pathways.

In terms of biological activity, this compound has shown potential in modulating GABA receptors, which are critical in regulating neuronal excitability. Studies conducted in vitro have demonstrated its ability to enhance GABAergic transmission, suggesting its potential as an anxiolytic agent. Furthermore, preliminary in vivo studies in animal models have indicated that it may possess antidepressant-like effects without significant side effects.

The structural flexibility of this compound also makes it a valuable tool in studying the relationship between molecular structure and pharmacological activity. Researchers have employed computational methods such as molecular docking and QSAR (Quantitative Structure–Activity Relationship) modeling to predict its binding affinity to various targets. These studies have provided valuable insights into the design of more potent and selective derivatives.

In addition to its pharmacological applications, the compound has also been investigated for its potential in materials science. Its aromatic system and conjugated double bonds make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent advancements in this area have explored its ability to form self-assembled monolayers and its compatibility with various fabrication techniques.

The environmental impact of this compound is another area of interest. Studies have examined its biodegradability and toxicity profile under different environmental conditions. Initial findings suggest that it is not highly toxic to aquatic organisms at environmentally relevant concentrations, but further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 1564712-40-8 represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors.